Cas no 851806-27-4 (1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851806-27-4
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 5902954
• PubChem ID: 4416930
• Update Time: 2025-10-20

1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• (2-methyl-3-nitrophenyl)(2-((4-(trifluoromethyl)benzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, [4,5-dihydro-2-[[[4-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl](2-methyl-3-nitrophenyl)-
• 1-(2-methyl-3-nitrobenzoyl)-2-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4,5-dihydro-1H-imidazole
• (2-methyl-3-nitrophenyl)-[2-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• F0630-1431
• 851806-27-4
• AKOS024589274
• 1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

• Inchi： 1S/C19H16F3N3O3S/c1-12-15(3-2-4-16(12)25(27)28)17(26)24-10-9-23-18(24)29-11-13-5-7-14(8-6-13)19(20,21)22/h2-8H,9-11H2,1H3
• InChI Key： WTNMTNMSANYPKP-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C(C(F)(F)F)C=C2)=NCC1)(C1=CC=CC([N+]([O-])=O)=C1C)=O

Computed Properties

• Exact Mass: 423.08644704g/mol
• Monoisotopic Mass: 423.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 532.8±60.0 °C(Predicted)
• pka: 0.76±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Introduction to 1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851806-27-4)

1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 851806-27-4, represents a pinnacle of structural complexity and functional diversity, making it a subject of intense research interest.

The molecular architecture of this compound features a central imidazole ring, which is a heterocyclic structure renowned for its biological significance. The imidazole moiety is flanked by two distinct pharmacophoric regions: one derived from the 2-methyl-3-nitrobenzoyl group and the other from the 4-(trifluoromethyl)phenylmethyl sulfanyl moiety. These substituents not only contribute to the compound's unique chemical properties but also open up a myriad of possibilities for its application in drug discovery and development.

The 2-methyl-3-nitrobenzoyl group introduces a nitro substituent into the benzene ring, which is known for its ability to modulate electronic properties and enhance binding affinity to biological targets. This feature is particularly valuable in the design of molecules that require precise interactions with enzymes or receptors. Additionally, the presence of a methyl group at the 2-position adds steric bulk, which can be exploited to optimize pharmacokinetic profiles.

In contrast, the 4-(trifluoromethyl)phenylmethyl sulfanyl group brings a different set of characteristics to the molecule. The trifluoromethyl group is a well-documented pharmacophore that influences metabolic stability and binding interactions, often enhancing binding affinity and selectivity. The phenyl ring further contributes to hydrophobic interactions, while the sulfanyl group provides a polar interaction surface that can be critical for binding to specific biological targets.

The synthesis of 1-(2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole presents a formidable challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving the desired molecular connectivity.

The imidazole ring itself plays a pivotal role in the biological activity of this compound. Imidazoles are known for their versatility in interacting with biological systems, including enzymes and receptors. The 4,5-dihydro substitution pattern enhances the compound's solubility and bioavailability, making it more amenable to biological testing. This structural feature has been widely exploited in the development of antiviral, antibacterial, and anticancer agents.

2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole has shown promise in preclinical studies as an inhibitor of certain kinases involved in cancer progression. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, this compound may offer a novel therapeutic strategy for cancer treatment. 2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole has been facilitated by advances in synthetic chemistry. Techniques such as directed ortho-metalation (DoM) and Buchwald-Hartwig coupling have enabled the introduction of diverse substituents with high efficiency. These methodologies have not only streamlined synthesis but also allowed for rapid exploration of structural variations. 2-methyl-3-nitrobenzoyl)-2-({4-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS No. 851806-27-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse pharmacophores offer numerous opportunities for drug discovery and development across multiple therapeutic areas. With continued research and innovation in synthetic methodologies，this compound holds promise as a lead molecule for novel therapeutic agents.